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Compound of Interest

(S)-2-Hydroxypentanedioic Acid
Compound Name:

Diethyl Ester
CAS No.: 55094-99-0
Cat. No.: B132959

Get Quote

Introduction & Scientific Significance

Diethyl (S)-2-hydroxyglutarate is the ethyl ester derivative of (S)-2-hydroxyglutaric acid (also
known as L-2-hydroxyglutarate). Unlike the endogenous acid, which is charged and poorly cell-
permeable at physiological pH, the diethyl ester is highly lipophilic. This property allows it to
passively diffuse across cell membranes. Once intracellular, ubiquitous carboxylesterases
hydrolyze the ester groups, releasing the active (S)-2-HG metabolite.

(S)-2-HG is functionally distinct from its enantiomer, (R)-2-HG (D-2-HG), which is the classic
"oncometabolite” produced by mutant IDH1/2 enzymes. (S)-2-HG accumulates under

conditions of hypoxia (via promiscuous reduction of

-ketoglutarate by LDH/MDH) and acidic pH. It acts as a potent competitive inhibitor of

-ketoglutarate-dependent dioxygenases, including TET DNA demethylases and JmjC histone
demethylases, often with higher potency than the (R)-enantiomer.

Physicochemical Profile
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Property Data Technical Note

Also: Diethyl L-2-

Chemical Name Diethyl (S)-2-hydroxyglutarate
hydroxyglutarate

Note: Specific CAS for the
pure (S)-diethyl ester is rarely
indexed; refer to the acid CAS

138-59-0 (Acid
CAS Number precursor)69134-53-8

(Generic/Racemate) o _
for stereochemical identity.

Molecular Formula

Molecular Weight 204.22 g/mol

Prepare stocks in DMSO;
DMSO (>50 mg/mL), Ethanol,

Solubility o dilute into aqueous media
PBS (limited) ) )
immediately before use.
Boiling Point ~291-292 °C (est)
Density ~1.1 g/cm3
) ] ] Critical for differential biological
Stereochemistry (S)-configuration at C2 o )
activity vs. (R)-isomer.
Stable in DMSO at -20°C.
. ) . Rapidly hydrolyzes in basic
Stability Hydrolytically sensitive

aqueous media or serum-

containing media.

Synthesis & Purity Verification

High-fidelity research requires enantiomerically pure compounds. The synthesis of Diethyl
(S)-2-hydroxyglutarate typically proceeds from L-Glutamic acid via a diazotization reaction that
retains stereochemistry through a neighboring group participation mechanism.

Synthesis Workflow (Mechanistic Insight)

» Diazotization (Retention of Configuration):

o Precursor: L-Glutamic acid (S-configuration).
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o Reagent: Sodium nitrite (

) in sulfuric acid (
).
o Mechanism: The reaction proceeds via a diazonium intermediate. The
-carboxylate group attacks the
-carbon, displacing
to form an unstable

-lactone (inversion #1). Water then attacks the lactone (inversion #2), resulting in net
retention of the (S)-configuration to yield (S)-2-hydroxyglutaric acid.

« Esterification:
o Reagent: Absolute Ethanol + catalytic

(Fischer Esterification).

o Conditions: Reflux to drive the equilibrium toward the diester.

Graphviz Diagram: Synthesis & Mechanism

NaNO2, H2SO4
Diazotization

H20 Hydrolysis EtOH, H+
(Net Retention) o | (S)-2-Hydroxyglutaric (Esterification) > Diethyl (S)-2-Hydroxyglutarate
= Acid (Final Product)

Diazonium &

]

I

. . !
L-Glutamic Acid Alpha-Lactone :
]

]

|

(S-Isomer)

Intermediate

Click to download full resolution via product page

Caption: Synthesis pathway from L-Glutamic acid retaining (S)-stereochemistry via double-
inversion mechanism.

Biological Mechanism & Experimental Protocols
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Cellular Uptake & Hydrolysis

The utility of Diethyl (S)-2-HG relies on its conversion to the free acid. Researchers must
account for the kinetics of this hydrolysis. In cell culture media containing serum (which has
esterase activity), the half-life of the ester can be short (<1 hour). Therefore, intracellular
accumulation is a race between uptake and extracellular degradation.

Experimental Protocol: Cell Treatment

Objective: Induce intracellular accumulation of (S)-2-HG to inhibit

-KG dependent dioxygenases.

e Stock Preparation:

o Dissolve Diethyl (S)-2-hydroxyglutarate in anhydrous DMSO to a concentration of 200
mM.

o Critical: Avoid aqueous buffers for stock storage to prevent premature hydrolysis. Store
aliquots at -20°C or -80°C.

o Treatment Concentration:
o Range: 0.1 mM - 1.0 mM (final concentration).
o Note: 300 uM - 500 uM is typically sufficient to observe HIF-1
stabilization or histone hypermethylation in sensitive lines.
 Incubation:
o Seed cells and allow adherence (12-24 hours).
o Replace media with fresh media containing the compound.

o Refreshment: Due to extracellular esterase activity, replenish the media with fresh
compound every 12-24 hours for long-term experiments (>48h).

e Control:

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Use an equivalent volume of DMSO (Vehicle).

o Validation: Measure intracellular (S)-2-HG levels via LC-MS/MS to confirm accumulation
(typically reaches millimolar levels).

Graphviz Diagram: Cellular Mechanism of Action
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Caption: Mechanism: Passive entry, esterase hydrolysis, and competitive inhibition of alpha-KG
dioxygenases.

Safety & Handling

e Hazards: As an ester, it acts as a mild irritant. Standard PPE (gloves, goggles) is required.

o Storage: The ester bond is susceptible to hydrolysis by moisture. Store neat oil or DMSO
stocks in a desiccator at -20°C.

« Stability Validation: Periodically check purity by NMR or LC-MS. The appearance of a free
acid peak indicates degradation, which will reduce cell permeability and experimental
reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Diethyl (S)-2-Hydroxyglutarate: Chemical Properties &
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132959/docs#diethyl-s-2-hydroxyglutarate-chemical-
properties-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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